Cas no 2228319-19-3 (2-(5-bromo-2-methoxypyridin-3-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(5-bromo-2-methoxypyridin-3-yl)-2-methoxypropan-1-amine
• CAS No: 2228319-19-3
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• CID: 5883804
• PubChem ID: 165643263
• Update Time: 2025-05-22

2-(5-bromo-2-methoxypyridin-3-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methoxypyridin-3-yl)-2-methoxypropan-1-amine
• 2228319-19-3
• EN300-1917692

• Inchi： 1S/C10H15BrN2O2/c1-10(6-12,15-3)8-4-7(11)5-13-9(8)14-2/h4-5H,6,12H2,1-3H3
• InChI Key： ZTRXGUWEUGMMFC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C)(CN)OC)OC

Computed Properties

• Exact Mass: 274.03169g/mol
• Monoisotopic Mass: 274.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-(5-bromo-2-methoxypyridin-3-yl)-2-methoxypropan-1-amine

Comprehensive Overview of 2-(5-bromo-2-methoxypyridin-3-yl)-2-methoxypropan-1-amine (CAS No. 2228319-19-3)

2-(5-bromo-2-methoxypyridin-3-yl)-2-methoxypropan-1-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 5-bromo-2-methoxypyridine moiety and the 2-methoxypropan-1-amine side chain, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting neurological and metabolic disorders, which aligns with current trends in precision medicine.

The compound's CAS number 2228319-19-3 serves as a critical identifier in chemical databases, ensuring accurate tracking in global supply chains. Recent studies highlight its role in modulating enzyme activity, sparking interest in structure-activity relationship (SAR) studies. This aligns with frequent search queries like "pyridine derivatives in drug design" or "brominated compounds in medicinal chemistry," reflecting growing demand for innovative scaffolds in small-molecule therapeutics.

From a synthetic chemistry perspective, the methoxy groups and bromine substituent in this molecule offer versatile sites for further functionalization. Pharmaceutical developers particularly value such multifunctional intermediates when creating libraries for high-throughput screening. Industry reports indicate rising Google searches for "custom synthesis of halogenated pyridines," underscoring the commercial relevance of compounds like 2228319-19-3.

Environmental considerations are shaping modern chemical research, and this compound's bromopyridine core has been studied for biodegradation pathways. Such data addresses common environmental, social, and governance (ESG) concerns in chemical manufacturing, responding to search trends like "green chemistry approaches for heterocyclic compounds." Analytical methods for characterizing 2-(5-bromo-2-methoxypyridin-3-yl)-2-methoxypropan-1-amine often combine HPLC with mass spectrometry, a technique frequently queried by quality control specialists.

The compound's physicochemical properties - including solubility in organic solvents and thermal stability - make it suitable for various formulation approaches. These characteristics answer frequent formulation scientists' queries about "amine-containing compounds in drug delivery systems." Patent literature reveals growing intellectual property activity around similar methoxypropanamine derivatives, particularly in CNS drug applications.

Supply chain professionals often search for "reliable sources of CAS 2228319-19-3," reflecting the compound's niche but growing market. Regulatory databases show compliance with major chemical inventories, ensuring global accessibility for research purposes. The presence of both hydrogen bond acceptors and hydrophobic regions in its structure makes it particularly interesting for computational chemists investigating molecular docking.

In agrochemical research, analogs of 2-(5-bromo-2-methoxypyridin-3-yl)-2-methoxypropan-1-amine have shown promise as eco-friendly pest control agents. This connects with trending searches about "next-generation crop protection chemicals." The bromine atom's position offers strategic advantages in structure optimization, a topic frequently discussed in recent medicinal chemistry forums.

Quality specifications for this compound typically emphasize purity levels >98%, addressing laboratory buyers' common concerns about "analytical standards for heterocyclic amines." Stability studies under various storage conditions are often requested, as evidenced by search patterns in procurement platforms. The compound's chiral center also makes it relevant to stereochemistry discussions, particularly in the context of enantioselective synthesis.

Emerging applications in material science have been explored, with the pyridine-amine structure serving as a ligand in catalytic systems. This interdisciplinary potential responds to increasing searches for "multipurpose chemical building blocks." Safety data sheets indicate standard handling procedures comparable to similar research chemicals, with no extraordinary hazards reported.

As the pharmaceutical industry shifts toward targeted therapies, the demand for specialized intermediates like CAS 2228319-19-3 continues to grow. Its balanced lipophilicity, as calculated by various cheminformatics tools, makes it particularly valuable in blood-brain barrier penetration studies - a hot topic in neuropharmacology research. This comprehensive profile addresses both technical questions from researchers and commercial inquiries from procurement specialists in the fine chemicals sector.